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Compound of Interest

Compound Name: 4-Methylthiopiperidine

Cat. No.: B2664829

Executive Summary: 4-Methylthiopiperidine is a valuable heterocyclic scaffold in medicinal
chemistry, combining the structurally significant piperidine ring with a versatile methylthio
group. This guide provides an in-depth exploration of the primary synthetic routes to this
compound, offering a rationale for methodological choices. It details two robust synthetic
strategies: the catalytic hydrogenation of a pyridine precursor and the direct S-alkylation of a
piperidine-thiol. Furthermore, this document establishes a comprehensive analytical framework
for the unambiguous characterization of 4-Methylthiopiperidine, presenting predicted
spectroscopic data for NMR, IR, and Mass Spectrometry to serve as a benchmark for
researchers in the field.

Introduction: The 4-Methylthiopiperidine Scaffold

The piperidine ring is a ubiquitous structural motif found in a vast number of natural products
and FDA-approved pharmaceuticals.[1] Its saturated, six-membered heterocyclic structure
allows for specific three-dimensional conformations that are often crucial for biological activity.
The incorporation of a methylthio (-SCHs) group at the 4-position introduces a key functional
handle. The sulfur atom can engage in unique non-covalent interactions and serves as a site
for further chemical modification, such as oxidation to the corresponding sulfoxide or sulfone,
thereby enabling fine-tuning of a molecule's physicochemical properties. This combination
makes 4-Methylthiopiperidine an attractive building block for constructing novel chemical
entities in drug discovery programs.
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Property Predicted Value
Molecular Formula CeH13NS
Molecular Weight 131.24 g/mol [2]
Boiling Point 202.6 £ 33.0 °C[2]
Density 0.99 £ 0.1 g/cm3[2]

Retrosynthetic Analysis and Strategic Approach

Two primary retrosynthetic disconnections provide logical and efficient pathways to the target
molecule, 4-Methylthiopiperidine. These strategies leverage commercially available starting
materials and employ well-established, high-yielding chemical transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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